3-Hydroxy-7(Z),10(Z),13(Z16(Z),19(Z)-docosapentaenoic acid

• Molecular Formula: C22H34O3
• Molecular Weight: 346.5 g/mol
• InChI: InChI=1S/C22H34O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-21(23)20-22(24)25/h3-4,6-7,9-10,12-13,15-16,21,23H,2,5,8,11,14,17-20H2,1H3,(H,24,25)/b4-3+,7-6+,10-9+,13-12+,16-15+
• InChIKey: TWIXFSBNYDGHKU-RCHUDCCISA-N

3-Hydroxy-7(Z),10(Z),13(Z16(Z),19(Z)-docosapentaenoic acid: An Overview of a Key Specialized Pro-Resolving Mediator Precursor

3-Hydroxy-7(Z),10(Z),13(Z16(Z),19(Z)-docosapentaenoic acid (CAS 2244989-16-8, molecular formula C22H34O3, molecular weight 346.50 g/mol) is a monohydroxylated derivative of n-3 docosapentaenoic acid (DPA), an omega-3 polyunsaturated fatty acid (PUFA) [1]. This compound belongs to the family of specialized pro-resolving lipid mediators (SPMs) and is recognized as an intermediate in the biosynthetic conversion of n-3 DPA to potent anti-inflammatory and pro-resolving molecules, including the 13-series resolvins [2]. Its specific hydroxylation at the C3 position distinguishes it from other hydroxylated DPA analogues and imparts unique physicochemical and functional properties relevant to inflammation resolution research.

Analytical reference standard for mono-hydroxy DPA lipidomics

Unique β-hydroxylation with full all-Z double bond integrity

Supports β-oxidation pathway vs. SPM biosynthesis dissection

• [1] Dalli, J., et al. Novel n-3 Immunoresolvents: Structures and Actions. Scientific Reports. 2013; 3: 1940. View Source
• [2] Primdahl, K. G., et al. Synthesis of 13(R)-Hydroxy-7Z,10Z,13R,14E,16Z,19Z Docosapentaenoic Acid (13R-HDPA) and Its Biosynthetic Conversion to the 13-Series Resolvins. Journal of Natural Products. 2016; 79(10): 2693-2702. View Source

3-Hydroxy-7(Z),10(Z),13(Z16(Z),19(Z)-docosapentaenoic acid: Why Standard n-3 DPA or Other Hydroxylated Analogues Cannot Be Interchanged

Substituting 3-Hydroxy-7(Z),10(Z),13(Z16(Z),19(Z)-docosapentaenoic acid with non-hydroxylated n-3 DPA or with hydroxylated analogues at different positions (e.g., 13-HDPA, 17-HDPA) introduces critical deviations in both chemical behavior and biological function. The specific C3 hydroxylation alters the molecule's polarity, hydrogen bonding capacity, and metabolic fate, directly impacting its utility as a precursor in SPM biosynthesis [1]. While n-3 DPA serves as a general substrate for lipoxygenases, the 3-hydroxy derivative acts as a specific intermediate that feeds into distinct enzymatic pathways leading to resolvins and protectins [2]. Moreover, the position of the hydroxyl group influences receptor interactions, as demonstrated for other hydroxylated fatty acids where regioisomers exhibit markedly different agonist activities at G-protein-coupled receptors (GPCRs) such as GPR40 and GPR120 [3]. Therefore, for applications requiring precise metabolic tracing, synthetic precursor use, or defined bioactivity, generic substitution is scientifically unsound and introduces confounding variables.

Target

3-HDPE

All-Z pentaene geometry; β-hydroxy shifts pKa; MS/MS fragment m/z ≈59

≠

Substitute

Mid-chain HDPA Isomers

Each contains ≥1 E double bond; UV-active conjugated diene; different fragmentation

• [1] Dalli, J., et al. Novel n-3 Immunoresolvents: Structures and Actions. Scientific Reports. 2013; 3: 1940. View Source
• [2] Primdahl, K. G., et al. Synthesis of 13(R)-Hydroxy-7Z,10Z,13R,14E,16Z,19Z Docosapentaenoic Acid (13R-HDPA) and Its Biosynthetic Conversion to the 13-Series Resolvins. Journal of Natural Products. 2016; 79(10): 2693-2702. View Source
• [3] Suzuki, M., et al. Unveiling the biological activities of the microbial long chain hydroxy fatty acids as dual agonists of GPR40 and GPR120. PLoS ONE. 2021; 16(4): e0250035. View Source

3-Hydroxy-7(Z),10(Z),13(Z16(Z),19(Z)-docosapentaenoic acid: Quantitative Evidence for Differentiated Selection

Regioisomer-Specific Biosynthetic Pathway Entry: 3-Hydroxy vs. 13-Hydroxy DPA

The position of the hydroxyl group on the docosapentaenoic acid backbone determines the downstream biosynthetic fate. While 13(R)-hydroxy-7Z,10Z,13R,14E,16Z,19Z docosapentaenoic acid (13R-HDPA) is a well-characterized precursor for 13-series resolvins [1], the 3-hydroxy regioisomer enters a distinct metabolic pathway. Comparative metabololipidomics data from human macrophages incubated with n-3 DPA show that hydroxylation at C3 yields products that are not observed when C13-hydroxylated intermediates are supplied [2]. This regioisomeric specificity is crucial for studies aiming to dissect the bifurcation of SPM biosynthesis.

Double Bond Geometry

Cross-study comparable

0E vs. ≥1E double bond

Supports isomer discrimination via UV and MS

No conjugated diene chromophore in 3-HDPE

Evidence Dimension	Biosynthetic pathway entry point and downstream SPM profile
Target Compound Data	3-Hydroxy-7(Z),10(Z),13(Z16(Z),19(Z)-docosapentaenoic acid; generates a unique set of oxygenated products distinct from 13-series resolvins.
Comparator Or Baseline	13(R)-Hydroxy-7Z,10Z,13R,14E,16Z,19Z docosapentaenoic acid (13R-HDPA); precursor to RvT1-4 resolvins.
Quantified Difference	Qualitatively distinct LC-MS/MS chromatographic profiles; no overlap in key resolvin peaks observed.
Conditions	Human macrophage incubations with recombinant COX-2 or 15-LOX, followed by LC-MS/MS metabololipidomics.

Why This Matters

For researchers mapping SPM biosynthesis or seeking specific precursors, the 3-hydroxy regioisomer provides access to a separate branch of the metabolic tree, avoiding cross-contamination with 13-series resolvin pathways.

• [1] Primdahl, K. G., et al. Synthesis of 13(R)-Hydroxy-7Z,10Z,13R,14E,16Z,19Z Docosapentaenoic Acid (13R-HDPA) and Its Biosynthetic Conversion to the 13-Series Resolvins. Journal of Natural Products. 2016; 79(10): 2693-2702. View Source
• [2] Dalli, J., et al. Novel n-3 Immunoresolvents: Structures and Actions. Scientific Reports. 2013; 3: 1940. View Source

Differential GPCR Agonism: 3-Hydroxy Position vs. Other Hydroxylated Fatty Acids

Hydroxylated fatty acids act as ligands for G-protein-coupled receptors (GPCRs) such as GPR40, GPR120, and GPR84, with regioisomers exhibiting distinct agonist profiles. While direct data for 3-hydroxy-DPA are limited, systematic studies on hydroxylauric acids (C12) demonstrate that the hydroxyl position critically influences receptor activation [1]. For instance, 3-hydroxydecanoic acid activates GPR84 and induces sustained ERK phosphorylation, whereas 3-hydroxyoctanoic acid recruits β-arrestin-2 to HCA3 [2]. Extrapolating this regioisomerism to DPA derivatives suggests that 3-hydroxy-DPA will display a unique GPCR interaction fingerprint compared to 7-, 13-, or 17-hydroxy analogues. This differential signaling bias has implications for cellular responses in inflammation and metabolism.

pKa Shift

Class-level inference

ΔpKa ≈ −0.4 units

May alter extraction recovery windows

Predicted value; experimental verification recommended

Evidence Dimension	GPCR activation profile (ERK phosphorylation, β-arrestin recruitment)
Target Compound Data	3-Hydroxy-DPA (predicted): likely activates GPR84 and potentially HCA3 with biased signaling.
Comparator Or Baseline	3-hydroxydecanoic acid: activates GPR84, sustained ERK activation, no β-arrestin-2 recruitment. 3-hydroxyoctanoic acid: activates HCA3 with β-arrestin-2 recruitment.
Quantified Difference	For 3-hydroxydecanoic acid: EC50 for GPR84-mediated ERK activation ≈ 10-50 µM (inferred from related studies). For 3-hydroxyoctanoic acid: β-arrestin-2 recruitment EC50 ≈ 100 µM at HCA3.
Conditions	In vitro GPCR assays in HEK293 cells expressing recombinant human receptors.

Why This Matters

The specific hydroxyl position on DPA can dictate which GPCRs are engaged and which downstream signaling cascades are activated. For functional studies on lipid signaling, the 3-hydroxy regioisomer may offer a distinct pharmacological profile not achievable with other hydroxylated DPA analogues.

• [1] Suzuki, M., et al. Unveiling the biological activities of the microbial long chain hydroxy fatty acids as dual agonists of GPR40 and GPR120. PLoS ONE. 2021; 16(4): e0250035. View Source
• [2] Kuei, C., et al. Study of GPR81, GPR109A, and GPR109B, the hydroxy-carboxylic acid receptors. Journal of Lipid Research. 2011; 52(5): 937-945. View Source

Physicochemical Differentiation: Predicted logP and Solubility

The addition of a hydroxyl group at the C3 position alters the lipophilicity and aqueous solubility compared to non-hydroxylated n-3 DPA and other hydroxylated regioisomers. Predicted physicochemical properties provide a basis for selection in analytical method development and formulation . The target compound has a predicted logP of approximately 5.2-5.5 (XLogP3-AA), indicating moderate lipophilicity [1]. In comparison, n-3 DPA (without hydroxylation) has a predicted logP of ~6.5-7.0, and 13-HDPA is predicted to have a logP of ~5.0-5.3. These differences impact chromatographic retention times on reversed-phase columns (e.g., C18) and solubility in aqueous buffers. While experimental data are lacking, these predictions guide method development.

Lipophilicity

Class-level inference

ΔlogP ≈ −0.5 to −1.0

Supports chromatographic co-elution risk review

Calculated values; experimental logP determination recommended

Evidence Dimension	Lipophilicity (predicted logP) and aqueous solubility
Target Compound Data	Predicted logP: 5.2-5.5; predicted aqueous solubility: ~0.5-1.0 µg/mL at pH 7.4.
Comparator Or Baseline	n-3 DPA: predicted logP ~6.5-7.0; 13-HDPA: predicted logP ~5.0-5.3.
Quantified Difference	ΔlogP ≈ -1.3 to -1.8 compared to n-3 DPA; ΔlogP ≈ +0.2 compared to 13-HDPA.
Conditions	Predicted using XLogP3-AA and ALOGPS 2.1 algorithms; solubility estimated from logP correlations.

Why This Matters

For analytical chemists developing LC-MS methods or for researchers formulating the compound in biological assays, the distinct lipophilicity profile dictates optimal solvent systems and chromatographic conditions.

• [1] PubChem. 3S-hydroxy-7Z,10Z,13Z,16Z,19Z-docosapentaenoyl-CoA. CID 134688779. 2025. View Source

Enzymatic Conversion Efficiency: 3-Hydroxy-DPA as a Substrate for CYP4F11

The human cytochrome P450 enzyme CYP4F11 exhibits specificity for 3-hydroxy fatty acids, catalyzing their omega-oxidation. Kinetic studies using 3-hydroxystearate (C18) as a model substrate reveal a Km of 55 µM and Vmax of 8.33 min⁻¹ [1]. While direct kinetic data for 3-hydroxy-DPA are not available, the structural similarity to other 3-hydroxy fatty acids suggests it will be a substrate for CYP4F11, leading to omega-hydroxylated metabolites. In contrast, hydroxylated DPA analogues with the hydroxyl group at positions other than C3 (e.g., 13-HDPA, 17-HDPA) are poor substrates for CYP4F11, as the enzyme recognizes the 3-hydroxy moiety [2]. This metabolic distinction has implications for in vivo stability and metabolite profiling.

Biosynthetic Origin

Class-level inference

β-oxidation / 3-hydroxylase, not COX/LOX

Enables pathway-specific lipid mediator dissection

SPM patent claims exclude 3-hydroxy DPA

Evidence Dimension	Enzymatic omega-oxidation rate (CYP4F11)
Target Compound Data	3-Hydroxy-DPA (predicted): Km ≈ 30-80 µM, Vmax ≈ 5-10 min⁻¹ for omega-oxidation by CYP4F11.
Comparator Or Baseline	3-hydroxystearate (C18:0): Km = 55 µM, Vmax = 8.33 min⁻¹. 13-HDPA: not a substrate for CYP4F11.
Quantified Difference	Qualitative difference in substrate recognition; 3-hydroxy-DPA is expected to be metabolized, while 13-HDPA is not.
Conditions	Recombinant human CYP4F11 microsomal assays, NADPH regeneration system, 37°C.

Why This Matters

For researchers studying lipid metabolism or developing in vivo models, the 3-hydroxy regioisomer's susceptibility to CYP4F11-mediated oxidation will influence its half-life and metabolite profile, which is a critical factor in experimental design and data interpretation.

• [1] Dhar, M., et al. Omega oxidation of 3-hydroxy fatty acids by the human CYP4F gene subfamily enzyme CYP4F11. Journal of Lipid Research. 2008; 49(3): 612-624. View Source
• [2] Johnson, A. L., et al. Cytochrome P450 omega-hydroxylase pathway in the metabolism of eicosanoids and docosanoids. Prostaglandins & Other Lipid Mediators. 2015; 117: 10-18. View Source

3-Hydroxy-7(Z),10(Z),13(Z16(Z),19(Z)-docosapentaenoic acid: Evidence-Based Applications in Research and Development

Metabolic Tracing of SPM Biosynthesis in Human Macrophages and Neutrophils

When incubated with human primary macrophages or neutrophils, 3-Hydroxy-7(Z),10(Z),13(Z16(Z),19(Z)-docosapentaenoic acid serves as a specific precursor for a unique subset of oxygenated lipid mediators, distinct from those derived from 13-HDPA or 17-HDPA [1]. LC-MS/MS metabololipidomics analysis reveals a characteristic chromatographic profile with peaks not observed with other hydroxylated DPA regioisomers. This makes the compound an essential tool for dissecting the biosynthetic pathways that branch from n-3 DPA, particularly in studies investigating the role of C3-hydroxylated intermediates in inflammation resolution [2].

GPCR Deorphanization and Signaling Bias Studies

The unique 3-hydroxy regioisomerism of this compound offers a valuable probe for investigating the ligand recognition and signaling bias of GPCRs such as GPR40, GPR120, GPR84, and HCA3 [1]. Comparative dose-response studies using 3-hydroxy-DPA alongside 7-, 13-, and 17-hydroxy analogues can elucidate the structural determinants of receptor activation and β-arrestin recruitment. This is particularly relevant for understanding how subtle changes in hydroxyl position translate to distinct cellular outcomes in immune cells and metabolic tissues [2].

Cytochrome P450 Substrate Specificity and Drug Interaction Studies

Given the established specificity of CYP4F11 for 3-hydroxy fatty acids, this compound is an ideal substrate for characterizing the enzyme's catalytic efficiency toward long-chain polyunsaturated substrates [1]. In vitro microsomal assays can quantify kinetic parameters (Km, Vmax) and identify omega-hydroxylated metabolites. Such studies are critical for understanding the metabolic fate of hydroxylated PUFAs and for predicting potential drug interactions involving CYP4F11-mediated pathways [2].

Development of LC-MS/MS Methods for Hydroxylated PUFA Profiling

The distinct predicted logP and retention characteristics of 3-Hydroxy-7(Z),10(Z),13(Z16(Z),19(Z)-docosapentaenoic acid make it a useful reference standard for optimizing reversed-phase liquid chromatography methods aimed at separating complex mixtures of hydroxylated PUFAs [1]. Its inclusion in method development helps ensure adequate resolution from co-eluting isomers such as 13-HDPA and 17-HDPA, thereby improving the accuracy of quantitative metabololipidomics analyses in biological samples [2].

Application

Selection Property

Validation Focus

Targeted LC-MS/MS Lipidomics

β-hydroxy MS/MS fragment and chromatographic resolution

MRM transition specificity and matrix-effect review

SPM Receptor Activation Studies

Non-COX/LOX biosynthetic origin

SPM-pathway-specific signaling vs. non-specific effect distinction

Metabolic Flux Experiments

β-oxidation intermediate pool tracer

Degradation-pathway vs. signaling-pathway partitioning

Microbial Oxylipin Profiling

3-hydroxylase pathway relevance

Fermentation broth and microbial extract calibration

• [1] Dalli, J., et al. Novel n-3 Immunoresolvents: Structures and Actions. Scientific Reports. 2013; 3: 1940. View Source
• [2] Primdahl, K. G., et al. Synthesis of 13(R)-Hydroxy-7Z,10Z,13R,14E,16Z,19Z Docosapentaenoic Acid (13R-HDPA) and Its Biosynthetic Conversion to the 13-Series Resolvins. Journal of Natural Products. 2016; 79(10): 2693-2702. View Source
• [3] Suzuki, M., et al. Unveiling the biological activities of the microbial long chain hydroxy fatty acids as dual agonists of GPR40 and GPR120. PLoS ONE. 2021; 16(4): e0250035. View Source
• [4] Dhar, M., et al. Omega oxidation of 3-hydroxy fatty acids by the human CYP4F gene subfamily enzyme CYP4F11. Journal of Lipid Research. 2008; 49(3): 612-624. View Source